![molecular formula C26H21BrClF2NO2 B296585 4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-methoxyphenyl}-6,8-difluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline](/img/structure/B296585.png)
4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-methoxyphenyl}-6,8-difluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-methoxyphenyl}-6,8-difluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline, commonly known as BCBM, is a synthetic compound that belongs to the class of cyclopenta[c]quinoline derivatives. BCBM has gained significant attention in recent years due to its potential application in scientific research.
Mechanism of Action
The mechanism of action of BCBM is not fully understood. However, it has been suggested that BCBM induces apoptosis in cancer cells by activating the caspase pathway. BCBM has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
BCBM has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. BCBM has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, BCBM has been found to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BCBM in lab experiments is its potent anticancer and anti-inflammatory activity. Additionally, BCBM has been found to exhibit low toxicity in normal cells, making it a potential candidate for the development of new drugs. However, one of the limitations of using BCBM in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability.
Future Directions
There are several future directions for the study of BCBM. One area of research is the development of novel formulations of BCBM that can improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of BCBM and its potential application in the treatment of Alzheimer's disease. Furthermore, the potential use of BCBM in combination with other drugs for the treatment of cancer and inflammatory diseases should be explored. Finally, more studies are needed to evaluate the safety and efficacy of BCBM in preclinical and clinical studies.
Synthesis Methods
BCBM can be synthesized through a multi-step process involving the reaction of 3-bromo-4-nitrophenol with 4-chlorobenzyl alcohol, followed by the reduction of the nitro group to an amine, and then the reaction of the amine with 6,8-difluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline.
Scientific Research Applications
BCBM has been extensively studied for its potential application in scientific research. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. BCBM has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, BCBM has been studied for its potential use in the treatment of Alzheimer's disease.
Properties
Molecular Formula |
C26H21BrClF2NO2 |
---|---|
Molecular Weight |
532.8 g/mol |
IUPAC Name |
4-[3-bromo-4-[(4-chlorophenyl)methoxy]-5-methoxyphenyl]-6,8-difluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
InChI |
InChI=1S/C26H21BrClF2NO2/c1-32-23-10-15(9-21(27)26(23)33-13-14-5-7-16(28)8-6-14)24-19-4-2-3-18(19)20-11-17(29)12-22(30)25(20)31-24/h2-3,5-12,18-19,24,31H,4,13H2,1H3 |
InChI Key |
FHILUQARTCRRRW-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)C2C3CC=CC3C4=CC(=CC(=C4N2)F)F)Br)OCC5=CC=C(C=C5)Cl |
Canonical SMILES |
COC1=C(C(=CC(=C1)C2C3CC=CC3C4=C(N2)C(=CC(=C4)F)F)Br)OCC5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.